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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B2536095

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fura-2 is a ratiometric, ultraviolet (UV) light-excitable fluorescent indicator dye used for the
guantitative measurement of intracellular calcium concentrations ([Ca2*]i). The pentapotassium
salt form of Fura-2 is a membrane-impermeant version of the dye, making it ideal for direct
introduction into cells via techniques such as microinjection, electroporation, or scrape loading.
It is widely employed in various research areas, including neuroscience, muscle physiology,
and drug discovery, to monitor calcium signaling pathways. Upon binding to Ca2*, the
excitation maximum of Fura-2 shifts from approximately 363 nm to 335 nm, while the emission
maximum remains relatively constant at around 510 nm. The ratio of fluorescence emission at
these two excitation wavelengths provides a precise measure of the intracellular calcium
concentration.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Fura-2 pentapotassium salt.
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Property Value References
Molecular Weight 831.99 g/mol [1112]
Excitation Wavelength (Ca2*-
~363 nm [31[4]1[5]
free)
Excitation Wavelength (Ca2*-
~335 nm [31[4][5]
saturated)
Emission Wavelength ~505-512 nm [31[41[6]
Dissociation Constant (Kd) for
~145 nM (at 22°C, pH 7.2) [31[7]
Ca2+
) -20°C, desiccated, protected
Storage of Solid Form ) [11[2][5]18]
from light
-20°C for up to 1 month; -80°C
Storage of Stock Solution for up to 6 months (protect [6]

from light)

Experimental Protocol: Preparation of 10 mM Fura-2
Pentapotassium Salt Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Fura-2 pentapotassium
salt.

Materials:

Fura-2, pentapotassium salt powder

Anhydrous Dimethyl sulfoxide (DMSO) or high-purity water

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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e Aluminum foil
Equipment:

e Analytical balance
e Fume hood
Procedure:

» Equilibration: Before opening, allow the vial of Fura-2 pentapotassium salt powder to warm
to room temperature to prevent condensation of moisture.

e Weighing: In a fume hood, carefully weigh out the desired amount of Fura-2
pentapotassium salt powder. For example, to prepare 1 mL of a 10 mM stock solution,
weigh 8.32 mg of the powder.

¢ Dissolution:

o Using DMSO: Transfer the weighed powder to a microcentrifuge tube. Add the appropriate
volume of anhydrous DMSO to achieve the desired concentration. For a 10 mM solution
with 8.32 mg of powder, add 1 mL of DMSO. Fura-2 pentapotassium salt is soluble in
DMSO.[3][7]

o Using Water/Aqueous Buffer: Alternatively, high-purity water or an aqueous buffer with a
pH > 6 can be used.[2][5][8] Add the solvent to the powder in the microcentrifuge tube.
Note that solubility in aqueous solutions may be slower.

e Mixing: Vortex the solution thoroughly until the Fura-2 pentapotassium salt is completely
dissolved. The solution should be a light yellow color.[3][5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in light-protected microcentrifuge tubes (e.g., wrapped in aluminum foil or amber
tubes).
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[6] Always protect the solution from light.[3][5][8]

Visualizations

Signaling Pathway and Experimental Workflow

The following diagram illustrates the workflow for preparing the Fura-2 pentapotassium salt
stock solution.

Click to download full resolution via product page

Caption: Workflow for Fura-2 Pentapotassium Salt Stock Solution Preparation and Use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Fura-2
Pentapotassium Salt Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2536095#how-to-prepare-fura-2-pentapotassium-
salt-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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